Cas no 26489-01-0 ((+/-)-3,7-Dimethyloct-6-en-1-ol)

26489-01-0 structure
Product name:(+/-)-3,7-Dimethyloct-6-en-1-ol
CAS No:26489-01-0
MF:C10O
MW:136.106402397156
CID:52947
(+/-)-3,7-Dimethyloct-6-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (+/-)-3,7-Dimethyloct-6-en-1-ol
- CITRONELLOL
- 3,7-DIMETHYL-6-OCTEN-1-OL
- 6-Octen-1-ol, 3,7-dimethyl-
- Cephrol
- DL-Citronellol
- Elenol
-
- Inchi: InChI=1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h5,10-11H,4,6-8H2,1-3H3
- InChI Key: QMVPMAAFGQKVCJ-UHFFFAOYSA-N
- SMILES: CC(CC/C=C(/C)\C)CCO
Computed Properties
- Exact Mass: 156.151415
- Monoisotopic Mass: 156.151415
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.857 g/mL at 25 °C(lit.)
- Melting Point: 77-83 °C(lit.)
- Boiling Point: 225 °C(lit.)
- Flash Point: 209 °F
- Refractive Index: n20/D 1.456(lit.)
- Vapor Pressure: ~0.02 mm Hg ( 25 °C)
(+/-)-3,7-Dimethyloct-6-en-1-ol Related Literature
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Robert Gerdes,Lukasz Lapok,Olga Tsaryova,Dieter W?hrle,Sergiu M. Gorun Dalton Trans. 2009 1098
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Rongsheng Li,Kou Wang,Dong Wang,Liping Xu,Yusong Shi,Zhubo Dai,Xueli Zhang Green Chem. 2021 23 5088
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Subi J. George,?eljko Tomovi?,Albertus P. H. J. Schenning,E. W. Meijer Chem. Commun. 2011 47 3451
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4. Reactions of terpenoids in strong acids. Part 2. Novel cyclisations of citronellol and the isomers of citralDerek V. Banthorpe,Paul A. Boullier J. Chem. Soc. Perkin Trans. 1 1977 114
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Luciana A. Parreira,Luciano Menini,Elena V. Gusevskaya Catal. Sci. Technol. 2014 4 2016
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